Cas no 50627-31-1 (2-Iodo-3-methoxy-benzoic Acid)
2-Iodo-3-methoxy-benzoic Acid structure
Product Name:2-Iodo-3-methoxy-benzoic Acid
CAS No:50627-31-1
MF:C8H7IO3
MW:278.043854951859
CID:364473
PubChem ID:458219
Update Time:2025-04-19
2-Iodo-3-methoxy-benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-3-methoxybenzoic acid
- Benzoic acid, 2-iodo-3-methoxy-
- 2-Iodo-3-methoxybenzoicacid
- BLHGDXKFYRUEBL-UHFFFAOYSA-N
- SCHEMBL1030835
- CS-0210850
- G10413
- AMY202100091
- 50627-31-1
- 2-iodo-3-methoxy-benzoic acid
- A871497
- DTXSID50332489
- DB-347160
- 2-Iodo-3-methoxy-benzoic Acid
-
- MDL: MFCD18904957
- Inchi: 1S/C8H7IO3/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key: BLHGDXKFYRUEBL-UHFFFAOYSA-N
- SMILES: IC1C(=CC=CC=1C(=O)O)OC
Computed Properties
- Exact Mass: 277.94351
- Monoisotopic Mass: 277.94399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Iodo-3-methoxy-benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I738030-10mg |
2-Iodo-3-methoxy-benzoic Acid |
50627-31-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I738030-50mg |
2-Iodo-3-methoxy-benzoic Acid |
50627-31-1 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I738030-100mg |
2-Iodo-3-methoxy-benzoic Acid |
50627-31-1 | 100mg |
$ 135.00 | 2022-06-04 | ||
| Alichem | A019092828-5g |
2-Iodo-3-methoxybenzoic acid |
50627-31-1 | 95% | 5g |
$589.36 | 2023-09-01 | |
| Alichem | A019092828-10g |
2-Iodo-3-methoxybenzoic acid |
50627-31-1 | 95% | 10g |
$833.00 | 2023-09-01 | |
| Alichem | A019092828-25g |
2-Iodo-3-methoxybenzoic acid |
50627-31-1 | 95% | 25g |
$1306.34 | 2023-09-01 | |
| Chemenu | CM154950-5g |
2-Iodo-3-methoxybenzoic acid |
50627-31-1 | 95% | 5g |
$706 | 2024-07-16 | |
| A2B Chem LLC | AG29589-250mg |
2-Iodo-3-methoxybenzoic acid |
50627-31-1 | 97% | 250mg |
$142.00 | 2024-04-19 | |
| A2B Chem LLC | AG29589-500mg |
2-Iodo-3-methoxybenzoic acid |
50627-31-1 | N/A | 500mg |
$261.00 | 2023-12-30 | |
| A2B Chem LLC | AG29589-1g |
2-Iodo-3-methoxybenzoic acid |
50627-31-1 | 97% | 1g |
$309.00 | 2024-04-19 |
2-Iodo-3-methoxy-benzoic Acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
50627-31-1 (2-Iodo-3-methoxy-benzoic Acid) Related Products
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- 124481-00-1(Benzoic acid, 2-iodo-3,5-dimethoxy-)
- 497937-01-6(Benzoic acid, 2,4,6-triiodo-3-methoxy-, methyl ester)
- 282087-44-9(4-Iodo-3-methoxybenzenecarboxylic acid)
- 53279-72-4(HTBA)
- 35387-95-2( )
- 54413-93-3(2-Iodo-5-methoxybenzoic acid)
- 857444-44-1(Benzoic acid, diiodo-4-methoxy-)
- 497937-02-7(Benzoic acid, 2,4,6-triiodo-3-methoxy-)
- 6335-18-8( )
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